Cas no 68213-73-0 (octanoic acid, compound with 1,1'-iminodi(propan-2-ol) (1:1))

• Product name: octanoic acid, compound with 1,1'-iminodi(propan-2-ol) (1:1)
• CAS No: 68213-73-0
• MF: C₁₄H₃₁NO₄
• MW: 277.400244951248
• CID: 1725941
• PubChem ID: 176315

octanoic acid, compound with 1,1'-iminodi(propan-2-ol) (1:1) Chemical and Physical Properties

Names and Identifiers

• octanoic acid, compound with 1,1'-iminodi(propan-2-ol) (1:1)
• Octanoic acid, compd. with 1,1'-iminobis(2-propanol) (1:1)
• Caprylic acid, diisopropanolamine salt
• Octanoic acid diisopropanolamine salt
• octanoic acid - 1,1'-iminodipropan-2-ol (1:1)
• 1-(2-hydroxypropylamino)propan-2-ol,octanoic acid
• 68213-73-0
• EINECS 269-258-1
• DTXSID10887268
• DTXCID901026573
• NS00091390

• Inchi： InChI=1S/C8H16O2.C6H15NO2/c1-2-3-4-5-6-7-8(9)10;1-5(8)3-7-4-6(2)9/h2-7H2,1H3,(H,9,10);5-9H,3-4H2,1-2H3
• InChI Key： HRAMXSXNNWDJAM-UHFFFAOYSA-N
• SMILES： CCCCCCCC(=O)O.CC(CNCC(C)O)O

Computed Properties

• Exact Mass: 277.22543
• Monoisotopic Mass: 277.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 89.79